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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B167283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of 3-Bromocinnamic acid from 3-bromobenzaldehyde. The primary method detailed is the

Knoevenagel condensation, a widely used and efficient method for this transformation. An

alternative method, the Perkin reaction, is also briefly discussed.

Introduction
3-Bromocinnamic acid is a valuable intermediate in organic synthesis, serving as a precursor

for various pharmaceuticals and other complex organic molecules. Its structure, featuring a

bromine-substituted aromatic ring and a reactive carboxylic acid moiety, allows for diverse

chemical modifications. The synthesis of 3-Bromocinnamic acid is a common undergraduate

and industrial laboratory experiment that illustrates a key carbon-carbon bond-forming reaction.

Data Presentation
The following tables summarize key quantitative data for the starting material and the final

product.

Table 1: Physicochemical Properties of Reactants and Product
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Appearance

3-

Bromobenzaldeh

yde

C₇H₅BrO 185.02 18-20
Colorless to light

yellow liquid

Malonic Acid C₃H₄O₄ 104.06
135-137

(decomposes)

White crystalline

solid

3-

Bromocinnamic

acid

C₉H₇BrO₂ 227.05 177-179[1]
White to off-white

crystalline solid

Table 2: Spectroscopic Data for 3-Bromocinnamic Acid

Spectroscopy Key Signals

¹H NMR
Signals corresponding to aromatic and vinylic

protons.

¹³C NMR
Resonances for carboxylic acid, aromatic, and

vinylic carbons.

IR
Characteristic peaks for C=O (carboxylic acid),

C=C (alkene), and C-Br bonds.

Reaction Schemas
Two common methods for the synthesis of 3-Bromocinnamic acid from 3-

bromobenzaldehyde are the Knoevenagel condensation and the Perkin reaction.

Knoevenagel Condensation
The Knoevenagel condensation involves the reaction of an aldehyde or ketone with an active

methylene compound, such as malonic acid, in the presence of a basic catalyst.[2][3] The

reaction with malonic acid is often followed by decarboxylation to yield the α,β-unsaturated

carboxylic acid.[2][3]
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Caption: Knoevenagel condensation of 3-bromobenzaldehyde with malonic acid.

Perkin Reaction
The Perkin reaction is the condensation of an aromatic aldehyde with an acid anhydride in the

presence of the alkali salt of the acid to form an α,β-unsaturated carboxylic acid.[4][5]

Reactants

Product

Intermediate+ Acetic Anhydride
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 then H₃O⁺
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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